Cas no 147119-69-5 (1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI))
147119-69-5 structure
Product Name:1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)
CAS No:147119-69-5
MF:C9H8O2
MW:148.158622741699
CID:100869
PubChem ID:19003698
Update Time:2025-04-18
1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)
- 1,2-Benzenedicarboxaldehyde,3-methyl-
- 3-methyl-1,2-Benzenedicarboxaldehyde
- 3-methylphthalaldehyde
- TOLUENE-2,3-DICARBOXALDEHYDE
- 3-methylbenzene-1,2-dicarbaldehyde
- 3-Methylbenzene-1,2-dicarboxaldehyde
- DTXSID90597277
- 147119-69-5
- SCHEMBL548632
-
- Inchi: 1S/C9H8O2/c1-7-3-2-4-8(5-10)9(7)6-11/h2-6H,1H3
- InChI Key: NNKWUQPMNHINIS-UHFFFAOYSA-N
- SMILES: O=CC1C(C=O)=CC=CC=1C
Computed Properties
- Exact Mass: 148.05244
- Monoisotopic Mass: 148.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.148
- Boiling Point: 282.1°C at 760 mmHg
- Flash Point: 104.9°C
- Refractive Index: 1.607
- PSA: 34.14
1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
147119-69-5 (1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)) Related Products
- 643-79-8(Phthalaldehyde)
- 17432-38-1(Pentamethylbenzaldehyde)
- 5779-93-1(2,3-Dimethylbenzaldehyde)
- 5779-94-2(2,5-Dimethylbenzaldehyde)
- 1123-56-4(2,6-Dimethylbenzaldehyde)
- 7149-49-7(Naphthalene-2,3-dicarboxaldehyde)
- 5973-71-7(3,4-Dimethylbenzaldehyde)
- 487-68-3(2,4,6-Trimethylbenzaldehyde)
- 529-20-4(2-Methylbenzaldehyde)
- 15764-16-6(2,4-Dimethylbenzaldehyde)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk